Cas no 124391-76-0 (benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product name: benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 124391-76-0
• MF: C₁₃H₁₇NO₃
• MW: 235.27898
• MDL: MFCD06858680
• CID: 135901
• PubChem ID: 11031839

benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate
• (R)-1-CBZ-3-HYDROXYMETHYLPYRROLIDINE
• (S)-1-Cbz-3-(hydroxymethyl)pyrrolidine
• (S)-1-Cbz-3-Hydroxymethylpyrrolidine
• 1-Pyrrolidinecarboxylicacid, 3-(hydroxymethyl)-, phenylmethyl ester, (3S)-
• (S)-1-Cbz-beta-Prolinol
• 1-Cbz-3-hydroxymethyl-pyrrolidine
• (S)-1-Cbz-3-(hydroxyMethy...
• S-1-Cbz-3-(Hydroxymethyl)piperidine
• benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• (S)-Benzyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate,99%e.e.
• (S)-benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate;(S)-1-Cbz-3-(hydroxymethyl)pyrrolidine
• TS-00661
• (S)-1-Cbz-b-prolinol
• AS-80086
• Q-102183
• CS-W003363
• AKOS015856183
• (S)-3-HYDROXYMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER
• AKOS015911904
• A5707
• 124391-76-0
• DTXSID10452657
• 1-Pyrrolidinecarboxylicacid,3-(hydroxymethyl)-,phenylmethyl ester,(3S)-
• EN300-7419603
• (S)-benzyl3-(hydroxymethyl)pyrrolidine-1-carboxylate
• ZEA39176
• SCHEMBL541346
• 1-PYRROLIDINECARBOXYLIC ACID, 3-(HYDROXYMETHYL)-, PHENYLMETHYL ESTER, (3S)-
• MFCD06858680

• MDL： MFCD06858680
• Inchi： InChI=1S/C13H17NO3/c15-9-12-6-7-14(8-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2/t12-/m0/s1
• InChI Key： ZRMWRJLLAVAFQP-LBPRGKRZSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)N2CC[C@@H](C2)CO

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų
• XLogP3: 1.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 381.969 ℃ at 760 mmHg
• Flash Point: 184.8±23.2 °C
• Refractive Index: 1.561
• PSA: 49.77000
• LogP: 1.57530
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

benzyl (3S)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls